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Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of tert-Butyl (7-
aminoheptyl)carbamate (CAS No. 99733-18-3), a critical bifunctional linker molecule. It

details the compound's properties, commercial availability, and primary applications, with a

focus on its role in the synthesis of Proteolysis Targeting Chimeras (PROTACs). Included are

representative experimental protocols for its conjugation and deprotection, alongside workflow

diagrams to illustrate key chemical processes.

Introduction and Chemical Properties
tert-Butyl (7-aminoheptyl)carbamate is a versatile aliphatic linker featuring a seven-carbon

chain that provides flexibility and hydrophobicity. It possesses two key functional groups: a

primary amine at one terminus and a tert-butyloxycarbonyl (Boc)-protected amine at the other.

This orthogonal functionality is crucial for sequential and controlled conjugation strategies in

medicinal chemistry. The primary amine is readily available for reactions with electrophiles such

as carboxylic acids or activated esters, while the Boc group offers stable protection that can be

removed under mild acidic conditions to reveal a second primary amine.[1][2]

Its principal application is as a linker in the synthesis of PROTACs, where it connects a

warhead (targeting a protein of interest) to an E3 ligase-binding ligand.[1][3]
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Table 1: Chemical and Physical Properties

Property Value Source

CAS Number 99733-18-3 [2][4]

Molecular Formula C12H26N2O2 [2][4]

Molecular Weight 230.35 g/mol [2][5]

IUPAC Name
tert-butyl (7-

aminoheptyl)carbamate
[2][4]

Appearance Liquid, Solid, or Semi-solid [4]

Melting Point 39-41 °C [5]

Boiling Point ~340.9 °C at 760 mmHg [5]

Purity Typically >95% or >98% [2][4]

Storage

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C. Keep dry and

in a dark place.

[2][4]

Commercial Availability
tert-Butyl (7-aminoheptyl)carbamate is available from several commercial suppliers

specializing in research chemicals and building blocks for drug discovery. Purity and available

quantities vary by supplier.

Table 2: Commercial Supplier Summary
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Supplier Purity
Available
Quantities

Notes

Sigma-Aldrich (Merck) ≥95% or 97%

Varies by specific

vendor (e.g., Ambeed,

ChemScene)

Offers products from

various sources on its

platform.[4][6]

BroadPharm
>98% (Contact for

GMP grade)

Custom quantities

available upon inquiry.

Specializes in linkers

for PROTACs and

bioconjugation.[1]

MedChemExpress

(MCE)
>98%

Bulk quantities

available.

A supplier of research

chemicals and APIs.

[3]

MedKoo Biosciences >98% 250mg, 500mg, 1g

Provides pricing for

specific small-scale

quantities.[2]

Fluorochem Not specified Not specified

Lists the compound

among its PROTAC

and bioconjugation

reagents.[7]

Note: Pricing and availability are subject to change. It is recommended to consult the suppliers'

websites for the most current information.

Applications in Drug Development: PROTAC
Synthesis
The primary utility of tert-Butyl (7-aminoheptyl)carbamate is in the construction of PROTACs.

A PROTAC is a heterobifunctional molecule that induces the degradation of a target protein by

hijacking the cell's ubiquitin-proteasome system. It consists of three parts: a ligand for the

target protein ("warhead"), a ligand for an E3 ubiquitin ligase, and a linker connecting them.

The subject linker serves as the flexible tether. Its primary amine can be coupled to a carboxylic

acid on either the warhead or the E3 ligand, forming a stable amide bond. The Boc-protected

amine can then be deprotected to allow for the subsequent coupling to the other half of the
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PROTAC molecule. The seven-carbon chain provides spatial separation and flexibility, which is

often critical for allowing the warhead and E3 ligand to bind simultaneously to their respective

proteins.
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PROTAC Molecule

Target Protein Ligand
(Warhead)

tert-Butyl
(7-aminoheptyl)carbamate

(as Linker)

Amide Bond
E3 Ligase Ligand

Amide Bond
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Dissolve Carboxylic Acid
(1 eq) in anhydrous DMF

Cool to 0 °C

Add EDCI (1.5 eq), HOBt (1.5 eq),
and DIPEA (1.5 eq)

Add tert-Butyl
(7-aminoheptyl)carbamate (1.1 eq)

Stir at 0 °C (30 min),
then warm to RT (3-12 h)

Monitor by TLC / LC-MS

Incomplete

Aqueous Workup
(EtOAc, H₂O, NaHCO₃, Brine)

Reaction
Complete

Purify by Column Chromatography

Isolated Product

 

Dissolve Boc-protected substrate
in Dichloromethane (DCM)

Add Trifluoroacetic Acid (TFA)
(20-50% v/v)

Stir at Room Temperature
(1-2 hours)

Monitor by TLC / LC-MS

Incomplete

Concentrate under
Reduced Pressure

Deprotection
Complete

Neutralize with sat. NaHCO₃

and perform aqueous workup

Isolated Deprotected Amine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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